Cas no 918328-48-0 (Methyl 3-(dimethoxyphosphorylmethyl)benzoate)
918328-48-0 structure
Product name:Methyl 3-(dimethoxyphosphorylmethyl)benzoate
Methyl 3-(dimethoxyphosphorylmethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-(dimethoxyphosphorylmethyl)benzoate
- methyl 3-((dimethoxyphosphoryl)methyl)benzoate
- DTXSID40599488
- 918328-48-0
- Methyl 3-[(dimethoxyphosphoryl)methyl]benzoate
- SCHEMBL3475567
- YDNFHSJXJORKMW-UHFFFAOYSA-N
- Methyl 3-(dimethoxyphosphorylmethyl)benzoate
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- Inchi： InChI=1S/C11H15O5P/c1-14-11(12)10-6-4-5-9(7-10)8-17(13,15-2)16-3/h4-7H,8H2,1-3H3
- InChI Key： YDNFHSJXJORKMW-UHFFFAOYSA-N
- SMILES： COC(=O)C1=CC=CC(=C1)CP(=O)(OC)OC
Computed Properties
- Exact Mass: 258.06571057Da
- Monoisotopic Mass: 258.06571057Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.8Ų
- XLogP3: 0.8
Methyl 3-(dimethoxyphosphorylmethyl)benzoate Related Literature
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Uday S. Annapure RSC Adv., 2016,6, 99774-99780
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